![molecular formula C18H37NO3Si3 B088810 N-Methyl-beta,3,4-tris(trimethylsiloxy)benzeneethanamine CAS No. 10538-85-9](/img/structure/B88810.png)
N-Methyl-beta,3,4-tris(trimethylsiloxy)benzeneethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Methyl-beta,3,4-tris(trimethylsiloxy)benzeneethanamine is a chemical compound that belongs to the class of substituted amphetamines. It is commonly referred to as TMA-6 and is known for its psychoactive effects. TMA-6 is a popular research chemical that is used in scientific studies to understand its mechanism of action and its effects on the human body.
Mechanism of Action
The mechanism of action of TMA-6 is not fully understood. It is believed to act as a serotonin receptor agonist, which means it binds to serotonin receptors in the brain and activates them. This leads to an increase in serotonin levels, which can result in altered mood, perception, and behavior.
Biochemical and Physiological Effects:
TMA-6 has been found to have a range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in mood, perception, and behavior, including euphoria, hallucinations, and altered sense of time.
Advantages and Limitations for Lab Experiments
TMA-6 has a number of advantages for lab experiments. It is relatively easy to synthesize, and its effects on the serotonin system make it a useful tool for studying the neurochemistry of psychiatric disorders. However, there are also limitations to its use. TMA-6 is a psychoactive compound, which means it can be dangerous if not handled properly. It can also be difficult to control the dosage and purity of the compound, which can affect the results of experiments.
Future Directions
There are a number of future directions for research on TMA-6. One area of interest is its potential as a therapeutic agent for psychiatric disorders such as depression and anxiety. Another area of interest is its effects on the serotonin system and how this can be used to develop new treatments for psychiatric disorders. Further research is also needed to understand the long-term effects of TMA-6 on the human body and its potential for abuse.
Synthesis Methods
The synthesis method of TMA-6 involves the reaction of N-methyl-3,4-methylenedioxyamphetamine (MDMA) with trimethylsilyl chloride in the presence of a base. The reaction results in the formation of N-methyl-beta,3,4-tris(trimethylsiloxy)benzeneethanamine.
Scientific Research Applications
TMA-6 has been used in scientific research to understand its mechanism of action and its effects on the human body. It has been found to have a similar structure to other psychoactive compounds such as MDMA and LSD. TMA-6 has been used in studies to understand its effects on the serotonin system and its potential as a therapeutic agent for psychiatric disorders.
Properties
10538-85-9 | |
Molecular Formula |
C18H37NO3Si3 |
Molecular Weight |
399.7 g/mol |
IUPAC Name |
2-[3,4-bis(trimethylsilyloxy)phenyl]-N-methyl-2-trimethylsilyloxyethanamine |
InChI |
InChI=1S/C18H37NO3Si3/c1-19-14-18(22-25(8,9)10)15-11-12-16(20-23(2,3)4)17(13-15)21-24(5,6)7/h11-13,18-19H,14H2,1-10H3 |
InChI Key |
GXPIVEGQEQCSBV-UHFFFAOYSA-N |
SMILES |
CNCC(C1=CC(=C(C=C1)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C |
Canonical SMILES |
CNCC(C1=CC(=C(C=C1)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C |
synonyms |
N-Methyl-β,3,4-tris(trimethylsiloxy)benzeneethanamine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.